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Compound of Interest |

Compound Name: 2-Bromo-1-octene
CAS No.: 13249-60-0
Cat. No.: B081390
. J

Immediate Action Assessment

Before initiating disposal, verify the chemical state. 2-Bromo-1-octene (CAS: 13249-60-0) is a
vinyl bromide derivative.[1][2] Unlike standard organic solvents, its halogenated nature dictates
a specific waste stream to prevent infrastructure damage and regulatory violation.

Critical Property Value/Description Operational Implication

Ignitable (D001). Store away

Flash Point ~48.5°C (119°F)
from heat/sparks.[1][3]
) Heavier than water. Sinks in
Density 1.139 g/mL _
aqueous spills; do not flush.[1]
Stable under normal conditions
Reactivity Vinyl Halide but releases HBr upon
combustion.[1]
DO NOT MIX with general
Waste Class Halogenated Organic organic solvents

(Acetone/Ethanol).[1]

The "Why" Behind the Protocol (Expertise & Causality)
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As scientists, we follow protocols not just for compliance, but for causality. The disposal of 2-
Bromo-1-octene is governed by two critical factors:

e Combustion Chemistry: When 2-Bromo-1-octene is incinerated, the bromine atom does not
simply oxidize; it forms Hydrogen Bromide (HBr), a corrosive acid gas.[1]

o Consequence: Standard incinerators used for "fuel blending” (burning non-halogenated
solvents for energy) cannot handle acid gases. They lack the necessary scrubbers.

o Result: If you hide this in a non-halogenated waste stream, you risk corroding the facility's
heat exchangers and violating their air emissions permit.

o Economic Impact: Halogenated waste disposal is significantly more expensive (often 3-5x
cost) because it requires specialized high-temperature incineration with flue gas scrubbing.
Segregation is a fiscal responsibility.

Decision Matrix: Waste Stream Selection

Use this logic flow to determine the correct containerization path.
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Waste Generation:
2-Bromo-1-octene

Is the waste pure
(>95%)?

Is it mixed with
other solvents?

Aqueous Mix Organic Mix Yes

Is it an Aqueous Are other solvents
Mixture? Halogenated (e.g., DCM)?

No (Acetone, Hexane)

Emulsion/Layer " . . *
Contaminates entire stream

Yes (DCM, Chloroform)

STREAM B: STREAM A:

Agueous Waste
(Toxic/Halogenated)

Halogenated Organic Waste
(High BTU)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Bromo-1-octene.[1] Note that adding even a small
amount of this chemical to a non-halogenated stream reclassifies the entire container as
Halogenated.[1]

Step-by-Step Disposal Protocol
Step 1. Container Selection

o Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

o Avoid: Aluminum or metal cans. While vinyl halides are relatively stable, long-term storage
of halogenated compounds in metal can lead to acid formation and corrosion.
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e Closure: Screw cap with a Teflon (PTFE) liner to prevent solvent swelling and leakage.

Step 2: Segregation & Pouring

e Fume Hood Only: Perform all waste transfers inside a functioning fume hood.

» No Oxidizers: Ensure the waste container does not contain strong oxidizers (e.g., Nitric Acid,
Peroxides). 2-Bromo-1-octene is combustible; mixing with oxidizers creates an explosion
hazard.[1]

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Step 3: Labeling (The "Self-Validating" Step)

A proper label communicates hazard instantly. Do not use vague terms like "Waste Solvents."

e Required Text:

Step 4. Storage Prior to Pickup

o Secondary Containment: Place the waste bottle in a polyethylene tray capable of holding
110% of the volume.

o Location: Flammable storage cabinet.

» Time Limit: Adhere to your facility's "Satellite Accumulation Area" rules (typically <3 days
once full, or <90 days total).

Accident Mitigation: Spills & Exposure

Because disposal often involves transfer, spills are the highest risk point.
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Scenario

Immediate Action

Prohibited Action

Small Spill (<500 mL)

1. Evacuate immediate area.2.

Don PPE (Nitrile gloves,
goggles).3. Cover with
Activated Carbon or

Vermiculite absorbent pads.

DO NOT use water. The
chemical is denser than water;
water will spread the spill

rather than dilute it.

Skin Contact

Wash with soap and water for
15 minutes.[1][4]

Do not use organic solvents
(ethanol) to wipe skin; this

increases absorption.

Fire

Use Dry Chemical, CO2, or
Foam.[1][4][5]

Do not use a solid water

stream (scatters the fuel).

Regulatory Reference Table

Agency Code/Regulation Context
Characterized as Ignitable
US EPA D001 Waste (Flash point <60°C).[1]
[6]
Land Disposal Restrictions
(LDR).[1] Must be treated
US EPA 40 CFR 268 e
(incinerated) before land
disposal.
Flammable Liquid, n.o.s.[1]
DOT UN 1993 (contains 2-Bromo-1-octene).
[11[2]71[8]
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+ Electronic Code of Federal Regulations (eCFR).40 CFR Part 261 - Identification and Listing
of Hazardous Waste. Retrieved from [Link][1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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